3-Fluoro-5-methylbenzonitrile
Overview
Description
3-Fluoro-5-methylbenzonitrile is a chemical compound with the molecular formula C8H6FN and a molecular weight of 135.14 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of 3-Fluoro-5-methylbenzonitrile includes a benzene ring with a fluorine atom and a methyl group attached to it . The InChI string representation of its structure isInChI=1S/C8H6FN/c1-6-2-7 (5-10)4-8 (9)3-6/h2-4H,1H3 .
Scientific Research Applications
Synthesis and Production
3-Fluoro-5-methylbenzonitrile, a derivative of benzonitrile, has been utilized in various synthetic processes. A notable application is in the synthesis of related benzonitrile compounds, which hold importance in the development and production of new pesticides. For instance, 3-fluoro-4-methylbenzonitrile was successfully synthesized using ortho-toluidine through a series of reactions including nitrification, diazotization, fluorination, and oxidation. This process demonstrated an easy-to-control production method with significant practical importance (L. Min, 2006).
Spectroscopic and Optical Studies
3-Fluoro-5-methylbenzonitrile has been a subject in the field of spectroscopy and non-linear optics. Studies have focused on its geometric structure, vibrational spectra, and Non-Linear Optical (NLO) properties. For example, the equilibrium geometric structure of similar compounds like 5-fluoro-2-methylbenzonitrile was determined using Density Functional Theory (DFT) calculations, which also aided in understanding the vibrational spectra and NLO properties of these molecules. Such research indicates potential applications in fields like photonics and laser technology (Arockiasamy Ajaypraveenkumar et al., 2017).
Radiotracer Development
Another significant application of 3-fluoro-5-methylbenzonitrile derivatives is in Positron Emission Tomography (PET) imaging. Compounds like 3-[(18)F]fluoro-5-(2-pyridinylethynyl)benzonitrile, or [(18)F]FPEB, have been developed as promising PET imaging agents for receptors like the metabotropic glutamate subtype 5 receptor (mGluR5). These compounds are valuable in clinical research for brain imaging and studying various neurological conditions (Keunpoong Lim et al., 2014).
Energetic and Structural Analysis
The energetic and structural properties of fluorobenzonitrile derivatives, including those similar to 3-fluoro-5-methylbenzonitrile, have been studied to understand their thermodynamic properties and electronic effects. This includes analysis of enthalpies of formation and vaporization, which are crucial for predicting the stability and reactivity of these compounds in various applications (M. Ribeiro da Silva et al., 2012).
Safety and Hazards
Future Directions
3-Fluoro-5-methylbenzonitrile is a promising product in the chemical industry, particularly for manufacturers and suppliers . Its wide range of applications in the pharmaceutical industry and in the synthesis of various drugs and fluorescent dyes suggests potential for future research and development .
properties
IUPAC Name |
3-fluoro-5-methylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FN/c1-6-2-7(5-10)4-8(9)3-6/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKUQCZSZQBEHCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60380936 |
Source
|
| Record name | 3-Fluoro-5-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-5-methylbenzonitrile | |
CAS RN |
216976-30-6 |
Source
|
| Record name | 3-Fluoro-5-methylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60380936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 216976-30-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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